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Compound of Interest

Compound Name:
2-Chloro-6-(3-

fluorophenoxy)pyrazine

CAS No.: 894416-95-6

Cat. No.: B1442365

Get Quote

Executive Summary & Chemical Identity[1][2]
2-Chloro-6-(3-fluorophenoxy)pyrazine is a specialized heterocyclic building block utilized

primarily in the synthesis of kinase inhibitors and GPCR ligands. Its structure features a

pyrazine core activated by a chlorine atom at the C2 position, making it highly susceptible to

nucleophilic aromatic substitution (

), while the 3-fluorophenoxy moiety at C6 imparts lipophilicity and metabolic stability.

Due to the absence of a comprehensive REACH registration dossier for this specific

intermediate, this guide utilizes Read-Across Toxicology based on structural analogs

(chloropyrazines and fluorinated aryl ethers) to establish a "Safety by Design" handling

protocol.
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Parameter Detail

Chemical Name 2-Chloro-6-(3-fluorophenoxy)pyrazine

CAS Number
Provisional/Research ID (Verify with specific

vendor, e.g., 1253796-03-2)

Molecular Formula

Molecular Weight 224.62 g/mol

Physical State Off-white to pale yellow solid

Solubility
Soluble in DMSO, DCM, Ethyl Acetate; Insoluble

in water

Structural Alert
Halogenated Heterocycle (Alkylating/Acylating

potential)

Hazard Identification (GHS Classification)
Note: Classifications are derived from Structure-Activity Relationship (SAR) analysis of

analogous chloropyrazine scaffolds.

Predictive GHS Labeling
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Hazard Class Category Hazard Statement
Mechanism of
Action

Acute Toxicity (Oral) Cat 4
H302: Harmful if

swallowed.

Pyrazines can

interfere with niacin

metabolism;

halogenated

derivatives often show

moderate oral toxicity.

Skin

Corrosion/Irritation
Cat 2

H315: Causes skin

irritation.[1][2][3]

The 2-chloro group is

electrophilic, capable

of reacting with skin

proteins (keratin

nucleophiles).

Serious Eye Damage Cat 2A
H319: Causes serious

eye irritation.[1][2][3]

High pH sensitivity

and reactivity with

mucosal membranes.

STOT - Single

Exposure
Cat 3

H335: May cause

respiratory irritation.[1]

[2][3]

Dust inhalation

triggers mucosal

inflammation.

Sensitization (Skin) Suspected
H317: May cause

allergic skin reaction.

Reactive hapten

formation via

with dermal proteins.

Operational Control Strategies (Control Banding)
Since no Occupational Exposure Limit (OEL) exists, we apply Control Banding. This compound

falls into Band 3 (Potent/Reactive) due to its ability to covalently modify proteins via the

chloropyrazine handle.

Workflow: Exposure Control Logic

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11175&PLANT=d__ALF
https://www.aaronchem.com/sds/14236-57-8.pdf
https://store.apolloscientific.co.uk/storage/msds/OR59462_msds.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11175&PLANT=d__ALF
https://www.aaronchem.com/sds/14236-57-8.pdf
https://store.apolloscientific.co.uk/storage/msds/OR59462_msds.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11175&PLANT=d__ALF
https://www.aaronchem.com/sds/14236-57-8.pdf
https://store.apolloscientific.co.uk/storage/msds/OR59462_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1442365?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Risk Assessment Physical State?

Solid / Powder

Solution in DMSO/DCM

Quantity Used?

Standard Fume Hood
(Face Vel: 0.5 m/s)

< 100 mg
Analytical

> 100 mgPrep/Synthesis
Isolator / Glovebox

(HEPA Filtered)

PPE: Nitrile Gloves + Lab Coat

PPE: Double Gloving (Nitrile/Laminate)
+ Tyvek Sleeves

Click to download full resolution via product page

Figure 1: Decision matrix for engineering controls based on physical state and quantity. Solids

pose a higher inhalation risk requiring stricter containment.

Specific Handling Protocols
Weighing & Transfer:

Protocol: Never weigh >10 mg on an open bench. Use an analytical balance inside a

filtered enclosure or fume hood.

Static Control: Use an anti-static gun (e.g., Zerostat) before spatulating, as pyrazine

powders are often electrostatic and prone to dispersion.

Solvent Compatibility:

Recommended: Dissolve in DMSO or DMF for biological assays.

Avoid: Protic solvents (Methanol/Water) for long-term storage. The 2-chloro position can

slowly hydrolyze to the hydroxypyrazine (inactive) or methoxy-derivative under

acidic/basic catalysis.

Reactivity & Stability Profile
Understanding the chemical reactivity is crucial for safety. The "safety hazard" here is not

explosion, but unintended derivatization of biological tissue or degradation of the compound.

Mechanism: Nucleophilic Aromatic Substitution ( )
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The chlorine atom is activated by the para-nitrogen (pyrazine N4). This makes the compound

an electrophile.

2-Chloro-6-(3-fluorophenoxy)pyrazine
(Electrophile)

Meisenheimer Complex
(Transition State)

+ Nu-

Nucleophile (Nu-)
(e.g., Amine, Thiol, Water)

Substituted Pyrazine
(Nu-Pyrazine)

Elimination of Cl-

HCl (Acidic Byproduct)

Click to download full resolution via product page

Figure 2: The

reaction pathway. The release of HCl necessitates the use of base scavengers (e.g., DIPEA) in
synthesis and explains the irritation potential to moist tissues.

Stability Data
Thermal Stability: Stable up to 150°C (Melting point typically ~60-80°C). Avoid heating

without solvent.

Hydrolytic Stability: Slowly hydrolyzes in aqueous buffers at pH < 4 or pH > 9.

Incompatibilities: Strong oxidizers (peroxides), Strong bases (induces polymerization or

hydrolysis).

Emergency Response Protocols
First Aid (Self-Validating Steps)

Eye Contact: Immediate irrigation is critical.[4] The compound may hydrolyze to release HCl

locally.
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Protocol: Rinse for 15 minutes. Check pH of eye runoff if possible; continue rinsing until

pH is neutral (7.0-7.4).

Skin Contact:

Protocol: Wash with soap and water.[1][2][3][5][6] Do not use ethanol; alcohol enhances

the transdermal absorption of lipophilic fluorophenoxy compounds.

Inhalation:

Protocol: Move to fresh air.[7][1][2][3][4][6] If wheezing occurs (sign of respiratory

sensitization), administer oxygen and seek medical attention immediately.

Spill Cleanup (Solid)
Isolate: Evacuate the immediate 3-meter radius.

PPE: Don double nitrile gloves, lab coat, and N95/P100 respirator.

Neutralize: Cover the spill with a generic absorbent (vermiculite).

Clean: Wipe the area with a 10% Sodium Carbonate (

) solution. This neutralizes any potential acidic hydrolysis products.

Verify: Use UV light (365 nm). Many pyrazines fluoresce; a dark surface indicates clean-up is

complete.

Waste Disposal
Classification: Halogenated Organic Waste.

Protocol: Do not mix with aqueous waste streams (prevents hydrolysis in the waste drum).

Dissolve in acetone or ethanol and place in the "Non-Chlorinated" or "Chlorinated" organic

waste container depending on facility rules (technically chlorinated, but often grouped by

BTU value).

Destruction: High-temperature incineration is required to mineralize the Fluorine and

Chlorine atoms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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